Cas no 851468-02-5 (2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid)

• Product Name: 2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid
• CAS No: 851468-02-5
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 844296
• Update Time: 2025-06-29

2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• [[1-(2-METHYLPHENYL)-1H-IMIDAZOL-2-YL]THIO]ACETIC ACID
• {[1-(2-methylphenyl)-1H-imidazol-2-yl]thio}acetic acid
• 2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid

• Inchi： 1S/C12H12N2O2S/c1-9-4-2-3-5-10(9)14-7-6-13-12(14)17-8-11(15)16/h2-7H,8H2,1H3,(H,15,16)
• InChI Key： LTJFBTXRNIOGNJ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC=CN1C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on 2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid

2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid (CAS No. 851468-02-5): An Overview of Its Structure, Properties, and Applications

2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid (CAS No. 851468-02-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylphenylimidazolethioacetic Acid, is characterized by its unique molecular structure, which includes an imidazole ring, a thioether linkage, and a carboxylic acid functional group. These structural features contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid is C₁₃H₁₃NO₂S, and its molecular weight is 247.31 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is reported to be around 145-147°C.

In recent years, 2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a modulator of various biological processes. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of inflammatory diseases and pain management.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-inflammatory effects of 2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition was attributed to the compound's ability to modulate nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the regulation of inflammatory responses.

Beyond its anti-inflammatory properties, 2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid has also shown promise in the field of neuroprotection. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound could protect neurons from oxidative stress-induced damage. The researchers found that treatment with 2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid significantly reduced neuronal cell death in a model of Parkinson's disease by scavenging reactive oxygen species (ROS) and enhancing mitochondrial function.

The potential therapeutic applications of 2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid extend to other areas as well. For instance, a recent study published in the Bioorganic & Medicinal Chemistry Letters explored its antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The results indicated that the compound exhibited potent antiviral effects by inhibiting viral replication through interference with viral RNA synthesis.

In addition to its biological activities, the synthetic accessibility of 2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid has been a focus of research. A novel synthetic route was reported in a 2023 publication in the Tetrahedron Letters, which described an efficient one-pot synthesis method using readily available starting materials. This method not only simplifies the synthesis process but also improves yield and purity, making it more feasible for large-scale production.

The safety profile of 2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid has also been evaluated in several preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, 2-{1-(2-Methylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid (CAS No. 851468-02-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents for various diseases and conditions.